molecular formula C13H16N2O2 B8285871 Benzimidazol-1-yl-acetic acid tert-butyl ester

Benzimidazol-1-yl-acetic acid tert-butyl ester

Cat. No. B8285871
M. Wt: 232.28 g/mol
InChI Key: WHWDNVSTFWPCRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzimidazol-1-yl-acetic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzimidazol-1-yl-acetic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzimidazol-1-yl-acetic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Benzimidazol-1-yl-acetic acid tert-butyl ester

Molecular Formula

C13H16N2O2

Molecular Weight

232.28 g/mol

IUPAC Name

tert-butyl 2-(benzimidazol-1-yl)acetate

InChI

InChI=1S/C13H16N2O2/c1-13(2,3)17-12(16)8-15-9-14-10-6-4-5-7-11(10)15/h4-7,9H,8H2,1-3H3

InChI Key

WHWDNVSTFWPCRB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CN1C=NC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of potassium tert-butoxide (0.6 mmol) in THF (0.6 mL) was added to a solution of 1H-benzoimidazole (71 mg, 0.6 mmol) in dioxane (15 mL) under stirring. tert-Butyl bromoacetate (97 mg, 0.5 mmol) was added to the white suspension and the mixture was stirred overnight at ambient temperature. The solvents were removed in vacuum and the product was purified on a silica gel column using a gradient of ethyl acetate in heptane) to afford benzimidazol-1-yl-acetic acid tert-butyl ester (110 mg, 95%). Mass spectrum (ESI) m/z: 233.0. 1H NMR (400 MHz, MeOD) δ ppm 1.5 (s, 9 H), 5.0 (s, 2 H), 7.3 (m, 2H), 7.4 (d, J=7.1 Hz, 1H), 7.7 (d, J=6.6 Hz, 1H), 8.1 (s, 1H).
Quantity
0.6 mmol
Type
reactant
Reaction Step One
Quantity
71 mg
Type
reactant
Reaction Step One
Name
Quantity
0.6 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
97 mg
Type
reactant
Reaction Step Two

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